Cas no 618417-70-2 (5-(2-fluorophenyl)-3-hydroxy-4-(3-methoxybenzoyl)-1-(pyridin-2-yl)-2,5-dihydro-1H-pyrrol-2-one)

• Product Name: 5-(2-fluorophenyl)-3-hydroxy-4-(3-methoxybenzoyl)-1-(pyridin-2-yl)-2,5-dihydro-1H-pyrrol-2-one
• CAS No: 618417-70-2
• MF: C₂₃H₁₇FN₂O₄
• MW: 404.390489339828
• CID: 5827454
• PubChem ID: 6222477
• Update Time: 2025-10-29

5-(2-fluorophenyl)-3-hydroxy-4-(3-methoxybenzoyl)-1-(pyridin-2-yl)-2,5-dihydro-1H-pyrrol-2-one Chemical and Physical Properties

Names and Identifiers

• 5-(2-fluorophenyl)-3-hydroxy-4-(3-methoxybenzoyl)-1-(pyridin-2-yl)-1H-pyrrol-2(5H)-one
• 2H-Pyrrol-2-one, 5-(2-fluorophenyl)-1,5-dihydro-3-hydroxy-4-(3-methoxybenzoyl)-1-(2-pyridinyl)-
• AKOS005704451
• (4E)-5-(2-fluorophenyl)-4-[hydroxy-(3-methoxyphenyl)methylidene]-1-pyridin-2-ylpyrrolidine-2,3-dione
• AKOS016081229
• 5-(2-fluorophenyl)-3-hydroxy-4-(3-methoxybenzoyl)-1-(pyridin-2-yl)-2,5-dihydro-1H-pyrrol-2-one
• F3226-2242
• Z335451214
• AKOS002222545
• 618417-70-2

• Inchi： 1S/C23H17FN2O4/c1-30-15-8-6-7-14(13-15)21(27)19-20(16-9-2-3-10-17(16)24)26(23(29)22(19)28)18-11-4-5-12-25-18/h2-13,20,28H,1H3
• InChI Key： JDLOKLRSGOCTMR-UHFFFAOYSA-N
• SMILES： N1(C2=NC=CC=C2)C(C2=CC=CC=C2F)C(C(=O)C2=CC=CC(OC)=C2)=C(O)C1=O

Computed Properties

• Exact Mass: 404.11723519g/mol
• Monoisotopic Mass: 404.11723519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 697
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 79.7Ų

Experimental Properties

• Density: 1.397±0.06 g/cm3(Predicted)
• Boiling Point: 560.1±50.0 °C(Predicted)
• pka: 4.50±1.00(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 5-(2-fluorophenyl)-3-hydroxy-4-(3-methoxybenzoyl)-1-(pyridin-2-yl)-2,5-dihydro-1H-pyrrol-2-one

Recent Advances in the Study of 5-(2-fluorophenyl)-3-hydroxy-4-(3-methoxybenzoyl)-1-(pyridin-2-yl)-2,5-dihydro-1H-pyrrol-2-one (CAS: 618417-70-2)

The compound 5-(2-fluorophenyl)-3-hydroxy-4-(3-methoxybenzoyl)-1-(pyridin-2-yl)-2,5-dihydro-1H-pyrrol-2-one (CAS: 618417-70-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the compound's role as a potent modulator of specific biological pathways, particularly in the context of inflammatory and oncological diseases. The presence of the fluorophenyl and methoxybenzoyl moieties has been suggested to enhance its binding affinity to target proteins, while the pyridin-2-yl group contributes to its stability and bioavailability. These structural attributes make it a promising candidate for further drug development.

One of the key advancements in the study of this compound is its synthesis via a novel multi-step reaction pathway, which has been optimized for higher yield and purity. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's structure and purity. Additionally, computational modeling studies have provided insights into its binding interactions with potential target proteins, such as kinases and GPCRs.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating specific cellular pathways. For instance, it has shown inhibitory effects on the proliferation of certain cancer cell lines, with IC50 values in the low micromolar range. Furthermore, preliminary data suggest that it may also exhibit anti-inflammatory properties by downregulating pro-inflammatory cytokines. These findings underscore its potential as a multi-target therapeutic agent.

Despite these promising results, challenges remain in the development of this compound as a viable drug candidate. Issues such as metabolic stability, toxicity, and formulation need to be addressed in future studies. Ongoing research is focused on optimizing its pharmacokinetic properties and exploring its therapeutic potential in various disease models.

In conclusion, 5-(2-fluorophenyl)-3-hydroxy-4-(3-methoxybenzoyl)-1-(pyridin-2-yl)-2,5-dihydro-1H-pyrrol-2-one represents a compelling area of research in chemical biology and medicinal chemistry. Its unique structural features and promising biological activities make it a valuable subject for further investigation. Continued efforts in synthesis optimization, mechanistic studies, and preclinical evaluation will be crucial in unlocking its full therapeutic potential.